Cas no 1804420-33-4 (5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid)

• Product Name: 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid
• CAS No: 1804420-33-4
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 5000931
• Update Time: 2025-10-28

5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8F3NO2/c1-6-2-9(11(12,13)14)8(5-15)3-7(6)4-10(16)17/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： XFYXBMGHNVUWCA-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(CC(=O)O)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid

5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid (CAS No. 1804420-33-4): An Overview of Its Properties, Applications, and Recent Research

5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid (CAS No. 1804420-33-4) is a versatile organic compound with a unique combination of functional groups that make it an important molecule in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a cyano group, a methyl group, and a trifluoromethyl group attached to a phenyl ring, which collectively contribute to its distinct chemical properties and potential applications.

The cyano group in 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid imparts significant electron-withdrawing properties, making the molecule highly reactive in various chemical reactions. The presence of the trifluoromethyl group further enhances the molecule's stability and lipophilicity, which are crucial for its use in pharmaceutical applications. The methyl group adds steric bulk and can influence the molecule's conformation and reactivity.

In the pharmaceutical industry, 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid that exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Beyond its pharmaceutical applications, 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid has also been investigated for its use in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced materials with enhanced mechanical and thermal properties. A recent study in Advanced Materials (2022) demonstrated the use of this compound as a monomer in the preparation of high-performance polymers with improved strength and durability.

In terms of chemical synthesis, 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid serves as a valuable starting material for a wide range of reactions. Its reactivity can be harnessed to synthesize complex molecules with diverse functionalities. For example, researchers at the University of California, Berkeley, have developed an efficient method to convert this compound into a series of functionalized aromatic compounds using transition-metal-catalyzed cross-coupling reactions. This method has been widely adopted in both academic and industrial settings due to its high yield and selectivity.

The environmental impact of 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid is another area of active research. While the compound itself is not classified as hazardous, its production and disposal must be carefully managed to minimize any potential environmental risks. Studies have shown that proper waste management practices and green chemistry principles can significantly reduce the environmental footprint associated with the synthesis and use of this compound.

In conclusion, 5-Cyano-2-methyl-4-(trifluoromethyl)phenylacetic acid (CAS No. 1804420-33-4) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure makes it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.